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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phenylacetic acid is a key intermediate in the synthesis of various pharmaceuticals, including

penicillins, as well as in the fragrance and agrochemical industries. A common and effective

method for its preparation is the hydrolysis of 2-phenylacetonitrile (benzyl cyanide). This

document provides detailed protocols for the acid-catalyzed hydrolysis of 2-phenylacetonitrile
to phenylacetic acid, along with comparative data and visualizations to aid researchers in the

successful application of this transformation.

Chemical Reaction Pathway
The hydrolysis of 2-phenylacetonitrile to phenylacetic acid proceeds in two main steps: the

hydration of the nitrile to form phenylacetamide, followed by the hydrolysis of the amide to

phenylacetic acid and ammonia (or ammonium salt under acidic conditions).
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2-Phenylacetonitrile C₆H₅CH₂CN Phenylacetamide C₆H₅CH₂CONH₂
+H₂O Phenylacetic Acid C₆H₅CH₂COOH+H₂O, -NH₃

Synthesis

Work-up & Purification

Start

Combine 2-Phenylacetonitrile,
Acid, and Water

Heat to Reflux with Stirring

Hydrolysis Reaction

Cool Reaction Mixture

Pour into Cold Water
 to Precipitate Product

Filter Crude Phenylacetic Acid

Wash with Hot Water

Vacuum Distillation or
Recrystallization

Pure Phenylacetic Acid
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To cite this document: BenchChem. [Application Notes and Protocols: Hydrolysis of 2-
Phenylacetonitrile to Phenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602554#hydrolysis-of-2-phenylacetonitrile-to-
phenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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